Cas no 941935-07-5 (1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one)

• Product Name: 1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one
• CAS No: 941935-07-5
• MF: C₂₃H₂₅N₃O₅
• MW: 423.46170592308
• CID: 5443253
• PubChem ID: 16956681
• Update Time: 2025-05-20

1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-Benzodioxol-5-yl)-3-[[2-(3,4-diethoxyphenyl)ethyl]amino]-2(1H)-pyrazinone
• 1-(2H-1,3-benzodioxol-5-yl)-3-{[2-(3,4-diethoxyphenyl)ethyl]amino}-1,2-dihydropyrazin-2-one
• AKOS001969660
• VU0492851-1
• 941935-07-5
• 1-(1,3-benzodioxol-5-yl)-3-[2-(3,4-diethoxyphenyl)ethylamino]pyrazin-2-one
• 1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one
• F3222-0336

• Inchi： 1S/C23H25N3O5/c1-3-28-18-7-5-16(13-20(18)29-4-2)9-10-24-22-23(27)26(12-11-25-22)17-6-8-19-21(14-17)31-15-30-19/h5-8,11-14H,3-4,9-10,15H2,1-2H3,(H,24,25)
• InChI Key： POJFUOFAIWUENF-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)N1C=CN=C(C1=O)NCCC1C=CC(=C(C=1)OCC)OCC

Computed Properties

• Exact Mass: 423.17942091g/mol
• Monoisotopic Mass: 423.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.4±60.0 °C(Predicted)
• pka: 2.14±0.50(Predicted)

Additional information on 1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one

Chemical Profile of 1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one (CAS No. 941935-07-5)

1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one, identified by its CAS number 941935-07-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds characterized by a fused pyrazinone core linked to a benzodioxole moiety, which is further functionalized with a diethoxyphenethylamino group. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The benzodioxole moiety, also known as the 1,4-dioxane derivative, is known for its presence in various bioactive natural products and synthetic drugs. Its structural framework often contributes to favorable pharmacokinetic properties, including enhanced solubility and metabolic stability. In contrast, the pyrazinone ring is a well-established pharmacophore in medicinal chemistry, frequently observed in compounds exhibiting antimicrobial, anti-inflammatory, and anticancer activities. The combination of these two structural motifs in 1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one suggests potential therapeutic relevance across multiple disease pathways.

The amine substituent at the 3-position of the pyrazinone ring is further modified with a (3,4-diethoxyphenethyl)amino group. This particular side chain is reminiscent of molecules that have been investigated for their role in modulating central nervous system (CNS) activity. The diethoxyphenethyl moiety is structurally related to amphetamines and other psychostimulants but with altered electronic properties due to the presence of ether linkages. Such modifications often aim to enhance selectivity and reduce off-target effects while maintaining or improving pharmacological efficacy.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Initial docking studies suggest that 1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one may interact with several biological targets relevant to neurological disorders. For instance, the benzodioxole ring could engage with serotonin receptors (e.g., 5-HT2A), while the pyrazinone core may bind to ATP-sensing enzymes such as PDE10A or PDE11A. These interactions are particularly intriguing given the growing interest in serotonergic modulation for treating conditions like depression and anxiety.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary assays indicate that it exhibits moderate affinity for certain serotonin receptors without significant activity at dopamine or norepinephrine receptors. This selectivity profile makes it an attractive candidate for developing treatments targeting serotonergic pathways without the side effects associated with non-selective agents. Additionally, the compound demonstrates reasonable solubility in both aqueous and organic solvents, which is advantageous for formulation development.

The synthesis of 1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one involves multi-step organic transformations that highlight its synthetic complexity. Key steps include the construction of the benzodioxole scaffold via epoxide ring-opening followed by cyclization with formamide derivatives. Subsequent functionalization at the 5-position introduces the pyrazinone core through condensation reactions involving hydrazine derivatives or amidine precursors. The final step involves introducing the (3,4-diethoxyphenethyl)amino group via nucleophilic substitution or reductive amination strategies.

The development of novel synthetic methodologies remains an active area of research in medicinal chemistry. Recent reports have focused on optimizing reaction conditions to improve yield and purity while minimizing hazardous byproducts. For instance, catalytic asymmetric methods have been explored to enhance regioselectivity during key cyclization steps. Such advances not only streamline production but also align with green chemistry principles by reducing environmental impact.

As interest in CNS-targeting drugs grows due to an aging population and increasing prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's disease, compounds like 1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one are being revisited with renewed enthusiasm. Researchers are leveraging structure-based drug design approaches to refine molecular structures for improved efficacy and safety profiles. High-throughput screening (HTS) campaigns have also been employed to identify derivatives with enhanced pharmacological properties.

The role of computational tools cannot be overstated in modern drug discovery workflows. Machine learning models trained on large datasets have demonstrated remarkable predictive power for identifying bioactive molecules based on their chemical structures alone. These models can rank compounds like 941935-07-5 based on predicted binding affinities or ADMET (Absorption Distribution Metabolism Excretion Toxicity) properties before experimental validation becomes necessary.

Preclinical studies are essential for evaluating the safety and efficacy of novel compounds before they progress to human trials. In animal models, 1-(benzo[d][1,3]dioxol-5-yl)-3-((3,4-diethoxyphenethyl)amino)pyrazin-2(1H)-one has shown promise in preliminary tests for reducing inflammation and modulating neurotransmitter release without significant toxicity at therapeutic doses. However, it remains critical to monitor potential long-term effects associated with chronic administration or off-target interactions that may not be apparent during short-term assays.

The integration of interdisciplinary approaches—combining expertise from organic chemistry, medicinal biology, pharmacology, and bioinformatics—has accelerated progress toward translating laboratory findings into clinical applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies ensure that promising candidates like this one undergo rigorous testing before reaching patients who need them most.

In conclusion, 941935-07-5 represents an intriguing example of how structural complexity can yield bioactivity relevant to unmet medical needs, particularly within neurological disorders where serotonergic modulation plays a key role.* Further research will be required to fully elucidate its therapeutic potential,* optimize synthetic routes,* and address any unforeseen challenges during preclinical development.* Nevertheless,* its unique structural features* combined* with emerging data* make it* a valuable addition* to* ongoing drug discovery efforts.*